Cas no 55270-00-3 (Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride)

• Product Name: Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride
• CAS No: 55270-00-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6213293
• PubChem ID: 90072345
• Update Time: 2025-06-09

Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15608756
• Z3326219544
• Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride
• EN300-6481922
• rac-methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• 55270-00-3

• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-6-7-4-2-3-5-8(7)10(9)12;/h2-5,9-10H,6,12H2,1H3;1H/t9-,10+;/m1./s1
• InChI Key： OHLOSKQPXZYPPV-UXQCFNEQSA-N
• SMILES： Cl.O(C)C([C@@H]1CC2C=CC=CC=2[C@@H]1N)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride

Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride and CAS No. 55270-00-3: A Comprehensive Overview

Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride, identified by the CAS number 55270-00-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of indene derivatives and has garnered attention due to its unique structural and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride features a chiral center at the 1-position and an amino group at the 2-position, which contributes to its complex biological interactions. The indene core is a fused benzene ring system with a cyclopentane ring, providing a scaffold that can be modified to explore various pharmacophores. This structural complexity makes it an attractive molecule for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent studies have highlighted the potential of indene derivatives as scaffolds for developing new drugs. The< strong>1-amino-2,3-dihydro-1H-indene-2-carboxylate moiety has shown promise in several pharmacological contexts, including anti-inflammatory and analgesic activities. The chiral configuration at the 1-position is particularly important, as it can influence the binding affinity and selectivity of the compound towards biological targets. Researchers have been exploring ways to optimize this chirality to enhance pharmacological efficacy and reduce side effects.

In the realm of drug development, the hydrochloride salt form of Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride offers several advantages. The addition of the hydrochloride group improves the compound's water solubility, which is crucial for formulation development and bioavailability studies. Enhanced solubility can lead to more effective drug delivery systems and improved patient compliance. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains viable during storage and transportation, maintaining its integrity for subsequent research applications.

The CAS number 55270-00-3 serves as a unique identifier for Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride, facilitating its recognition in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference or procure this compound accurately. The use of CAS numbers ensures that there is no ambiguity in identifying chemical substances, which is critical for reproducibility in scientific experiments and industrial applications.

Current research in pharmaceutical chemistry is increasingly focused on developing molecules with tailored properties to address unmet medical needs. The< strong>Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride structure presents an opportunity to explore novel interactions with biological targets through rational drug design. By modifying various substituents on the indene core, researchers can fine-tune the pharmacological profile of this compound to target specific diseases or biological pathways.

The synthesis of Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary usage are crucial in constructing the desired stereochemical configuration. These synthetic approaches not only highlight the complexity of pharmaceutical chemistry but also demonstrate the ingenuity required to develop new drug candidates.

The pharmacological evaluation of Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested potential therapeutic applications in areas such as central nervous system disorders and inflammatory conditions. The ability of this compound to interact with multiple biological targets makes it a promising lead for developing multitarget drugs that can address complex diseases more effectively than single-target agents.

In conclusion, Methyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate;hydrochloride (CAS No. 55270-00-3) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery. Its unique properties make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in addressing emerging challenges in medicine and healthcare.